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Compound of Interest

Compound Name: C13H8N4Se

Cat. No.: B15171249 Get Quote

Compound: 2-phenyl-2H-[1][2]selenadiazolo[4,5-b]quinoxaline

Molecular Formula: C13H8N4Se

Structure: (A plausible isomer of C13H8N4Se, selected for illustrative purposes based on

common organoselenium heterocyclic cores)

While the specific compound C13H8N4Se is not extensively characterized in the literature

under this exact formula, its constituent elements and structural motifs are common in

advanced materials. This document provides detailed application notes and protocols for a

representative molecule, 2-phenyl-2H-[1][2]selenadiazolo[4,5-b]quinoxaline, a π-conjugated

heterocyclic compound with potential applications in organic electronics and sensing. The

methodologies and principles described herein are broadly applicable to the wider class of

organoselenium compounds in materials science.

Overview and Potential Applications
Organoselenium compounds, particularly those containing selenadiazole moieties, are of

significant interest in materials science due to their unique electronic and photophysical

properties.[3][4] The presence of the selenium atom can lead to enhanced intersystem

crossing, improved charge transport characteristics, and specific interactions that are beneficial

for various applications.[5] Potential applications for C13H8N4Se and related structures

include:
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Organic Light-Emitting Diodes (OLEDs): As electron-transporting or emissive layer materials.

[5]

Organic Photovoltaics (OPVs): As non-fullerene acceptors or components in donor-acceptor

polymers.

Organic Field-Effect Transistors (OFETs): As the active semiconductor layer.

Chemical Sensors: For the detection of ions or small molecules through changes in

photophysical properties.

Precursors for Nanomaterials: As a single-source precursor for the synthesis of metal

selenide quantum dots.[1]

Physicochemical Properties
A summary of predicted and experimentally determined properties for analogous compounds is

presented in Table 1.

Table 1: Physicochemical Properties of Representative Selenadiazole Derivatives

Property Value
Method of
Determination

Reference

Molecular Weight 311.18 g/mol Calculated -

Maximum Absorption

(λmax)
450 - 550 nm UV-Vis Spectroscopy

Maximum Emission

(λem)
550 - 700 nm

Fluorescence

Spectroscopy
[2]

HOMO Energy Level -5.5 to -6.0 eV Cyclic Voltammetry -

LUMO Energy Level -3.0 to -3.5 eV Cyclic Voltammetry -

Thermal

Decomposition Temp.
> 250 °C

Thermogravimetric

Analysis (TGA)
-
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Experimental Protocols
Synthesis of 2-phenyl-2H-[1][2][3]selenadiazolo[4,5-
b]quinoxaline
This protocol is a representative synthetic route for a compound of the formula C13H8N4Se,

based on established methods for synthesizing selenadiazoles.[6]

Materials:

5,6-diaminobenzo[c][1][7]selenadiazole

Phenylglyoxal

Ethanol

Acetic acid (catalyst)

Sodium bicarbonate solution (saturated)

Dichloromethane

Magnesium sulfate (anhydrous)

Procedure:

Dissolve 5,6-diaminobenzo[c][1][7]selenadiazole (1 mmol) in 50 mL of ethanol in a round-

bottom flask.

Add phenylglyoxal (1.1 mmol) to the solution.

Add a catalytic amount of acetic acid (2-3 drops).

Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer

Chromatography (TDC).

After completion, cool the reaction mixture to room temperature.

Neutralize the mixture with a saturated solution of sodium bicarbonate.
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Extract the product with dichloromethane (3 x 50 mL).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter and evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a hexane:ethyl

acetate gradient.

Characterization:

NMR Spectroscopy (¹H, ¹³C, ⁷⁷Se): To confirm the chemical structure.

Mass Spectrometry (ESI-MS): To determine the molecular weight.

FT-IR Spectroscopy: To identify functional groups.

Fabrication of an Organic Light-Emitting Diode (OLED)
This protocol describes the fabrication of a simple OLED device using C13H8N4Se as an

emissive layer.

Device Structure: ITO / PEDOT:PSS / C13H8N4Se / TPBi / LiF / Al

Materials:

Indium Tin Oxide (ITO)-coated glass substrates

Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) aqueous dispersion

C13H8N4Se (synthesized as above)

1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene (TPBi)

Lithium fluoride (LiF)

Aluminum (Al)

Organic solvents (e.g., chlorobenzene, toluene)
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Procedure:

Clean the ITO-coated glass substrates by sequential ultrasonication in detergent, deionized

water, acetone, and isopropanol. Dry the substrates in an oven.

Treat the cleaned substrates with UV-ozone for 15 minutes to improve the work function of

the ITO.

Spin-coat a thin layer (30-40 nm) of PEDOT:PSS onto the ITO substrate and anneal at 120

°C for 15 minutes in a nitrogen-filled glovebox.

Prepare a solution of C13H8N4Se in a suitable organic solvent (e.g., 10 mg/mL in

chlorobenzene).

Spin-coat the C13H8N4Se solution onto the PEDOT:PSS layer to form the emissive layer

(50-60 nm). Anneal at 80 °C for 20 minutes inside the glovebox.

Thermally evaporate a layer of TPBi (20 nm) as the electron-transporting layer.

Thermally evaporate a thin layer of LiF (1 nm) as an electron-injection layer.

Thermally evaporate an aluminum cathode (100 nm) to complete the device.

Encapsulate the device to prevent degradation from air and moisture.

Characterization:

Current density-voltage-luminance (J-V-L) characteristics: To evaluate device performance.

Electroluminescence (EL) spectrum: To determine the emission color.

External Quantum Efficiency (EQE): To measure the device efficiency.

Synthesis of CdSe Quantum Dots using C13H8N4Se as
a Precursor
This protocol outlines the use of C13H8N4Se as a single-source precursor for the synthesis of

Cadmium Selenide (CdSe) quantum dots.[1]
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Materials:

C13H8N4Se

Cadmium oxide (CdO)

Oleic acid (OA)

1-Octadecene (ODE)

Trioctylphosphine (TOP)

Toluene

Procedure:

In a three-neck flask, mix CdO (0.2 mmol), oleic acid (2 mmol), and 1-octadecene (10 mL).

Heat the mixture to 250 °C under an argon atmosphere until a clear solution of cadmium

oleate is formed.

In a separate vial, dissolve C13H8N4Se (0.2 mmol) in trioctylphosphine (2 mL). This is the

selenium precursor solution.

Rapidly inject the selenium precursor solution into the hot cadmium oleate solution.

Monitor the growth of the quantum dots by taking aliquots at different time intervals and

measuring their UV-Vis absorption and photoluminescence spectra.

Once the desired size is reached, cool the reaction mixture to room temperature.

Add toluene to the mixture and precipitate the quantum dots by adding ethanol.

Centrifuge the mixture to collect the quantum dots.

Wash the quantum dots with ethanol several times and redisperse them in a nonpolar

solvent like toluene.

Characterization:
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UV-Vis and Photoluminescence Spectroscopy: To determine the optical properties and size

of the quantum dots.

Transmission Electron Microscopy (TEM): To analyze the size, shape, and crystallinity of the

quantum dots.

X-ray Diffraction (XRD): To confirm the crystal structure.

Visualizations
Logical Relationship of Applications

C13H8N4Se

Unique Electronic & Photophysical Properties
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Caption: Applications of C13H8N4Se stemming from its properties.

OLED Fabrication Workflow
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Device Fabrication

ITO Substrate Cleaning

PEDOT:PSS Spin-Coating

C13H8N4Se Spin-Coating (Emissive Layer)

TPBi Thermal Evaporation (ETL)

LiF/Al Thermal Evaporation (Cathode)

Encapsulation
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CdSe Quantum Dot Synthesis

Cadmium Oleate Solution

Hot Injection

C13H8N4Se in TOP

Nanocrystal Growth

Purification

CdSe Quantum Dots
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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